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Compound of Interest

Compound Name: Naphthalen-1-ethanol

Cat. No.: B015308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Naphthalen-1-ethanol (CAS 773-

99-9), a versatile aromatic alcohol. The information presented herein is intended to support

research, development, and safety protocols involving this compound. Data is compiled from

various chemical and safety databases, offering a centralized resource for its physical,

chemical, toxicological, and spectroscopic properties.

Core Properties and Identification
Naphthalen-1-ethanol, also known as 2-(1-Naphthyl)ethanol, is an organic compound

featuring a naphthalene ring substituted with an ethanol group.[1] It typically appears as a white

to off-white solid or a colorless to pale yellow liquid, possessing a distinct aromatic odor.[1][2][3]

Its structural identifiers and key physicochemical properties are summarized below.

Table 1: Chemical Identification
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Identifier Value

CAS Number 773-99-9[1][2][4][5][6]

Molecular Formula C₁₂H₁₂O[1][3][5]

Molecular Weight 172.22 g/mol [3][5]

InChI Key RXWNCMHRJCOWDK-UHFFFAOYSA-N[1][4]

SMILES OCCc1cccc2ccccc12[4]

Synonyms

2-(1-Naphthyl)ethanol, 1-(2-

Hydroxyethyl)naphthalene, 2-(Naphthalen-1-

yl)ethan-1-ol[1][5]

Table 2: Physicochemical Properties

Property Value Reference

Appearance

White to off-white solid or

crystalline powder; Colorless to

pale yellow liquid

[1][2][3][6]

Melting Point 62-65 °C [2][4][6]

Boiling Point 186 °C at 17 mmHg [2][4][6]

Density ~0.99 g/cm³ (estimate) [2][6]

Solubility

Limited solubility in water.

Soluble in organic solvents like

ethanol, ether, chloroform, and

methanol.

[1][2][6]

pKa 14.63 ± 0.10 (Predicted) [2][6]

Flash Point 186°C at 17mm [2][6]

Spectroscopic Data
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Spectroscopic data is crucial for the identification and characterization of Naphthalen-1-
ethanol. Key spectral information is available across several techniques.

Table 3: Spectroscopic Data Summary

Technique Data Availability and Source

¹H NMR
Spectrum available. Consistent with structure.[3]

[5][7]

Mass Spectrometry (MS)
Electron Ionization (EI) mass spectrum available

from NIST.[8][9]

Infrared (IR) Spectroscopy
FTIR and Vapor Phase IR spectra available

from NIST and other sources.[5][8][10][11]

Safety and Toxicology
Understanding the toxicological profile of Naphthalen-1-ethanol is essential for safe handling

and risk assessment. The compound is classified with GHS07 pictograms, indicating potential

hazards.[6]

Table 4: GHS Hazard Information

Hazard Statement Code Description

Skin Irritation H315 Causes skin irritation.[5]

Eye Irritation H319
Causes serious eye irritation.

[5]

Respiratory Irritation H335
May cause respiratory

irritation.[5]

Table 5: Toxicological Data
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Test Result Species

Acute Oral Toxicity (LD50) 490 mg/kg (for Naphthalene) Rat[12]

Acute Dermal Toxicity (LD50)
>20001 mg/kg (for

Naphthalene)
Rabbit[12]

Note: Specific LD50 data for Naphthalen-1-ethanol was not found; data for the parent

compound Naphthalene is provided for reference and indicates potential toxicity.

Handling and Storage:

Handle in a well-ventilated area using appropriate personal protective equipment (PPE),

including gloves and safety glasses.[1]

Store in a cool, dry place, sealed in a dry environment at room temperature.[2][6]

Experimental Protocols
Naphthalen-1-ethanol can be synthesized via the reduction of a corresponding carboxylic acid

or ester, such as 1-naphthaleneacetic acid. A common and powerful reducing agent for this

transformation is Lithium Aluminum Hydride (LAH).

Protocol: Synthesis of Naphthalen-1-ethanol via LAH Reduction

Objective: To reduce 1-naphthaleneacetic acid to Naphthalen-1-ethanol.

Materials:

1-Naphthaleneacetic acid

Lithium Aluminum Hydride (LiAlH₄)

Anhydrous Tetrahydrofuran (THF)

Water

15% aqueous Sodium Hydroxide (NaOH)
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Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Diethyl ether

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a nitrogen inlet, a suspension of Lithium Aluminum Hydride

(1.5 to 2 equivalents) in anhydrous THF is prepared under an inert nitrogen atmosphere. The

flask is cooled to 0°C in an ice bath.

Addition of Starting Material: A solution of 1-naphthaleneacetic acid (1 equivalent) in

anhydrous THF is added dropwise to the stirred LAH suspension. The rate of addition should

be controlled to maintain the reaction temperature.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for several hours (e.g., 30 minutes to 2 hours) until the reaction is

complete, which can be monitored by Thin Layer Chromatography (TLC).

Work-up (Fieser Method): The reaction is carefully quenched by cooling the flask back to 0°C

and slowly adding water, followed by 15% aqueous NaOH, and then more water. For 'x'

grams of LAH used, add x mL of water, then x mL of 15% NaOH(aq), and finally 3x mL of

water.[6]

Isolation: The mixture is stirred at room temperature for 15-30 minutes until a white

precipitate forms. Anhydrous magnesium sulfate or sodium sulfate is added to aid in drying.

The solid is removed by filtration, and the filter cake is washed with diethyl ether.

Purification: The combined organic filtrates are concentrated under reduced pressure to yield

the crude product. The crude Naphthalen-1-ethanol can then be purified by distillation

under reduced pressure or by column chromatography on silica gel.

Safety Precautions: Lithium Aluminum Hydride reacts violently with water and protic solvents,

liberating flammable hydrogen gas. All equipment must be thoroughly dried, and the reaction

must be conducted under an inert atmosphere. The quenching process is highly exothermic

and must be performed slowly and with extreme caution in an efficient fume hood.
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Visualizations
Synthesis Workflow Diagram

The following diagram illustrates the synthesis of Naphthalen-1-ethanol from 1-

Naphthaleneacetic acid using Lithium Aluminum Hydride.

Reagents & Solvents

Work-up & Purification

LiAlH₄

Reduction Reaction
(0°C to RT)Anhydrous THF

H₂O / NaOH(aq)

Crude
Naphthalen-1-ethanol

Distillation / Chromatography

Pure
Naphthalen-1-ethanol

1-Naphthaleneacetic Acid
in THF

Add dropwise

Quench

Purify

Click to download full resolution via product page

Caption: Synthesis of Naphthalen-1-ethanol via LAH reduction.

Applications
Naphthalen-1-ethanol is a valuable intermediate in organic synthesis.[1] Its naphthalene core

and reactive hydroxyl group allow for its use in the production of a variety of other chemical

compounds. Due to its aromatic properties, it may also find applications in the fragrance

industry.[1] Its structure makes it a relevant building block for the synthesis of more complex

molecules, including potential pharmaceutical agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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